Cas no 814260-10-1 (PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL-)

• Product name: PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL-
• CAS No: 814260-10-1
• MF: C₁₈H₁₄N₄O
• MW: 302.329963207245
• CID: 3483414

PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL- Chemical and Physical Properties

Names and Identifiers

• PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL-

• Inchi： 1S/C18H14N4O/c1-11-6-7-15(23)14(10-11)17-20-18(22-21-17)16-13-5-3-2-4-12(13)8-9-19-16/h2-10,23H,1H3,(H,20,21,22)
• InChI Key： BWRHQLWBWIWKJZ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C)C=C1C1N=C(C2C3=C(C=CC=C3)C=CN=2)NN=1

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 610.5±65.0 °C(Predicted)
• pka: 8.14±0.40(Predicted)